Cas no 91423-00-6 ((10R,11S)-8,9,10,11-tetrahydrotetraphene-10,11-diyl dibenzoate)

• Product Name: (10R,11S)-8,9,10,11-tetrahydrotetraphene-10,11-diyl dibenzoate
• CAS No: 91423-00-6
• MF: C₃₂H₂₄O₄
• MW: 472.530569076538
• CID: 1963419
• PubChem ID: 190146
• Update Time: 2025-04-21

(10R,11S)-8,9,10,11-tetrahydrotetraphene-10,11-diyl dibenzoate Chemical and Physical Properties

Names and Identifiers

• (10R,11S)-8,9,10,11-tetrahydrotetraphene-10,11-diyl dibenzoate
• ((10R,11S)-11-(benzoyloxy)-8,9,10,11-tetrahydrobenzo(b)phenanthren-10-yl) benzoate
• 91423-00-6
• 8,9,10,11-Tetrahydrotetraphene-10,11-diyl dibenzoate
• DTXSID20919746

• Inchi： 1S/C32H24O4/c33-31(22-10-3-1-4-11-22)35-29-18-17-25-19-24-16-15-21-9-7-8-14-26(21)27(24)20-28(25)30(29)36-32(34)23-12-5-2-6-13-23/h1-16,19-20,29-30H,17-18H2/t29-,30+/m1/s1
• InChI Key： WIMYFYNPLVOTJK-IHLOFXLRSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1CCC2C=C3C=CC4C=CC=CC=4C3=CC=2[C@@H]1OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 472.167
• Monoisotopic Mass: 472.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 661.8°C at 760 mmHg
• Flash Point: 340.6°C
• Refractive Index: 1.706